Cas no 886938-71-2 (N-(4-butylphenyl)-2-{5-(furan-2-yl)-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-ylsulfanyl}acetamide)

• Product name: N-(4-butylphenyl)-2-{5-(furan-2-yl)-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-ylsulfanyl}acetamide
• CAS No: 886938-71-2
• MF: C₂₂H₂₃N₅O₂S
• MW: 421.51532292366
• CID: 5477143
• PubChem ID: 7579975

N-(4-butylphenyl)-2-{5-(furan-2-yl)-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-ylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-butylphenyl)-2-{[5-(furan-2-yl)-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide
• N-(4-butylphenyl)-2-[[5-(furan-2-yl)-4-pyrrol-1-yl-1,2,4-triazol-3-yl]sulfanyl]acetamide
• 886938-71-2
• STL452584
• AKOS016358412
• N-(4-butylphenyl)-2-((5-(furan-2-yl)-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-yl)thio)acetamide
• F2650-0219
• N-(4-butylphenyl)-2-{5-(furan-2-yl)-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-ylsulfanyl}acetamide

• Inchi： 1S/C22H23N5O2S/c1-2-3-7-17-9-11-18(12-10-17)23-20(28)16-30-22-25-24-21(19-8-6-15-29-19)27(22)26-13-4-5-14-26/h4-6,8-15H,2-3,7,16H2,1H3,(H,23,28)
• InChI Key： KMDJFVSADLPPQY-UHFFFAOYSA-N
• SMILES： S(CC(NC1C=CC(=CC=1)CCCC)=O)C1=NN=C(C2=CC=CO2)N1N1C=CC=C1

Computed Properties

• Exact Mass: 421.15724617g/mol
• Monoisotopic Mass: 421.15724617g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 9
• Complexity: 540
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 103Ų
• XLogP3: 4.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on N-(4-butylphenyl)-2-{5-(furan-2-yl)-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-ylsulfanyl}acetamide

Comprehensive Analysis of N-(4-butylphenyl)-2-{5-(furan-2-yl)-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-ylsulfanyl}acetamide (CAS No. 886938-71-2)

N-(4-butylphenyl)-2-{5-(furan-2-yl)-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-ylsulfanyl}acetamide, with the CAS number 886938-71-2, is a complex organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This molecule features a unique combination of furan, pyrrole, and triazole moieties, which are known for their diverse biological activities. Researchers are particularly interested in its potential applications due to the growing demand for novel compounds in drug discovery and crop protection.

The structural complexity of N-(4-butylphenyl)-2-{5-(furan-2-yl)-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-ylsulfanyl}acetamide makes it a promising candidate for targeting specific biological pathways. Recent studies highlight its relevance in addressing global challenges such as antimicrobial resistance and sustainable agriculture. For instance, the furan and triazole groups are often associated with antibacterial and antifungal properties, aligning with the current focus on combating resistant pathogens.

In the context of agrochemical innovation, CAS 886938-71-2 is being explored for its potential as a plant growth regulator or pesticide. The integration of pyrrole derivatives in such applications is not uncommon, as they exhibit low toxicity to non-target organisms while maintaining efficacy. This aligns with the rising consumer demand for environmentally friendly farming solutions, a topic frequently searched in AI-driven agricultural trends.

From a synthetic chemistry perspective, the compound’s sulfanyl acetamide backbone offers versatility for further derivatization. This adaptability is crucial for optimizing pharmacokinetic properties, a key consideration in modern drug design. Computational tools like molecular docking and QSAR modeling are often employed to predict its interactions with biological targets, reflecting the intersection of AI in chemistry and traditional research methods.

The nomenclature of N-(4-butylphenyl)-2-{5-(furan-2-yl)-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-ylsulfanyl}acetamide may seem daunting, but systematic breakdowns reveal its logical construction. For example, the 4-butylphenyl group contributes lipophilicity, while the 1,2,4-triazole ring enhances metabolic stability. Such insights are valuable for researchers querying how to interpret complex chemical names or structure-activity relationships.

Ongoing research into CAS 886938-71-2 also explores its role in material science, particularly in designing organic semiconductors. The conjugated systems within its structure suggest potential applications in flexible electronics, a rapidly growing field driven by wearable technology advancements. This multidisciplinary relevance underscores why the compound frequently appears in scientific literature and patent databases.

In summary, N-(4-butylphenyl)-2-{5-(furan-2-yl)-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-ylsulfanyl}acetamide represents a fascinating case study in modern chemistry. Its multifaceted applications—from pharmaceuticals to agrochemicals and materials—highlight the importance of heterocyclic compounds in solving real-world problems. As interest in sustainable chemistry and precision medicine grows, this compound is poised to remain a subject of cutting-edge research.